N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide
• InChI: InChI=1S/C15H20N2O2/c18-14-5-2-8-17(10-14)15(19)16-13-7-6-11-3-1-4-12(11)9-13/h6-7,9,14,18H,1-5,8,10H2,(H,16,19)
• InChI Key: VBDWHYINXSTHNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC3=C(CCC3)C=C2)O
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide, also known as DPI, is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit various protein kinases. DPI has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and neurodegenerative disorders.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide acts as a competitive inhibitor of protein kinases by binding to their ATP-binding sites. This leads to the inhibition of downstream signaling pathways, which can result in cell cycle arrest, apoptosis, and other physiological effects.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide has been shown to have various biochemical and physiological effects, depending on the specific protein kinase being inhibited. For example, inhibition of CDKs by N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide can lead to cell cycle arrest and apoptosis, while inhibition of GSK3 can lead to the activation of the Wnt signaling pathway. N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide has several advantages as a research tool, including its ability to selectively inhibit various protein kinases and its relatively low toxicity compared to other kinase inhibitors. However, N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide also has some limitations, including its relatively low potency and selectivity compared to newer kinase inhibitors.

Future Directions

There are several potential future directions for research involving N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide. One area of interest is the development of more potent and selective N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide analogs for use as therapeutic agents. Another area of interest is the identification of novel protein kinases that can be targeted by N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide and other kinase inhibitors. Additionally, the use of N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide in combination with other drugs or therapies may have synergistic effects in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide involves several chemical reactions, including the condensation of 2,3-dihydro-1H-inden-5-amine with 3-piperidinol, followed by the addition of a carboxylic acid and subsequent dehydration to form the final product. The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide has been optimized over the years to improve yields and purity.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide has been extensively used in scientific research as a tool to study various protein kinases, including cyclin-dependent kinases (CDKs), glycogen synthase kinase 3 (GSK3), and protein kinase C (PKC). N-(2,3-dihydro-1H-inden-5-yl)-3-hydroxypiperidine-1-carboxamide has been shown to inhibit these kinases by binding to their ATP-binding sites, leading to the inhibition of downstream signaling pathways.